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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568947 Get Quote

Disclaimer: This document provides guidance on the safe handling of PSB-1114 tetrasodium
based on general laboratory safety principles. A specific Safety Data Sheet (SDS) for this

compound was not publicly available at the time of writing. Researchers must conduct a

thorough risk assessment before beginning any work and consult with their institution's

Environmental Health and Safety (EHS) department.

This guide is intended for researchers, scientists, and drug development professionals to

provide essential, immediate safety and logistical information for handling PSB-1114
tetrasodium.

Hazard Assessment and Personal Protective
Equipment (PPE)
While specific toxicity data for PSB-1114 tetrasodium is not available, it should be handled

with the standard precautions for a novel chemical compound. The primary routes of exposure

are inhalation of dust (if in solid form), skin/eye contact, and ingestion.

Recommended Personal Protective Equipment (PPE)
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Equipment Specifications Purpose

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from splashes of

solutions or contact with

powder.

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Check for any signs of

degradation during use.

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from spills.

Respiratory Protection

Generally not required if

handling small quantities in a

well-ventilated area or if

handling pre-dissolved

solutions. A dust mask or

respirator may be necessary if

weighing out larger quantities

of powder.

Prevents inhalation of fine

particles.

Logistical Information: Storage and Solution
Preparation
PSB-1114 tetrasodium is a potent and selective P2Y2 agonist. It is often supplied as a pre-

dissolved aqueous solution (e.g., 10mM in water) or as a solid powder.

Storage and Handling of Pre-Dissolved Solutions
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Parameter Recommendation

Storage Temperature Store at -20°C or -80°C for long-term stability.

Thawing

Thaw on ice to prevent degradation. Aliquot into

smaller volumes to avoid repeated freeze-thaw

cycles.

Working Concentration

The effective concentration (EC50) is in the

micromolar range (e.g., 0.134 µM), meaning

only small volumes of the stock solution are

typically required for experiments.

Preparation of Stock Solutions from Powder

Step Procedure

1. Weighing

Weigh the required amount of PSB-1114

tetrasodium powder in a chemical fume hood or

on a balance with a draft shield to minimize dust

inhalation.

2. Dissolving

PSB-1114 tetrasodium is soluble in water. Use

deionized or distilled water to prepare the stock

solution.

3. Storage
Store the stock solution at -20°C or -80°C in

clearly labeled, sealed containers.

Experimental Protocols: General Handling
Procedures
The following workflow outlines the general steps for safely handling PSB-1114 tetrasodium in

a laboratory setting.
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Figure 1. A general workflow for the safe handling of PSB-1114 tetrasodium, from preparation
to cleanup.

Disposal Plan
All waste materials containing PSB-1114 tetrasodium should be considered chemical waste.

Waste Type Disposal Procedure

Contaminated Sharps Dispose of in a designated sharps container.

Liquid Waste
Collect in a clearly labeled, sealed waste

container. Do not pour down the drain.

Solid Waste (e.g., contaminated gloves, tubes)
Dispose of in a designated solid chemical waste

container.

Follow all local and institutional regulations for chemical waste disposal.

Emergency Procedures: Spill and Exposure
Response
In the event of a spill or exposure, immediate action is crucial.

Spill Response Plan
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Chemical Spill Occurs

Alert Others in the Area

Assess the Spill Size and Hazard

Small Spill (Manageable by Lab Personnel)

Small

Large Spill or Unknown Hazard

Large

Contain the Spill with Absorbent Material Evacuate the Area

Contact Institutional EHS

Report the Incident

Clean the Area with Appropriate Materials

Dispose of Contaminated Materials as Chemical Waste
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
PSB-1114 Tetrasodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568947#personal-protective-equipment-for-
handling-psb-1114-tetrasodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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